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Compound of Interest

Compound Name: Spiro-NPB

Cat. No.: B1394941 Get Quote

Disclaimer: A comprehensive, officially recognized Material Safety Data Sheet (MSDS) or

Safety Data Sheet (SDS) for Spiro-NPB (N,N'-di(naphthalen-1-yl)-N,N'-bis(phenyl)-2,2'-

dimethylbenzidine) is not publicly available at the time of this writing. The following information

has been compiled from publicly accessible databases and supplier information and should be

used as a general guide only. Researchers and professionals are strongly advised to consult

with their institution's Environmental Health and Safety (EHS) department and to handle this

chemical with the care appropriate for a novel substance with unknown long-term toxicological

properties.

This guide is intended for researchers, scientists, and drug development professionals who

may handle Spiro-NPB. It provides an overview of the known properties and general safety

precautions.

Chemical and Physical Properties
Spiro-NPB is a complex organic molecule commonly used as a hole transport material in

organic light-emitting diodes (OLEDs). Its physical and chemical properties are summarized

below.
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Property Value Source

Chemical Name

N,N'-di(naphthalen-1-yl)-N,N'-

bis(phenyl)-2,2'-

dimethylbenzidine

N/A

Synonyms

Spiro-NPB, 2,2′-Dimethyl-N,N′-

di-[(1-naphthyl)-N,N′-

diphenyl]-1,1′-biphenyl-4,4′-

diamine, α-NPD

N/A

CAS Number 495416-60-9 N/A

Molecular Formula C₅₇H₃₈N₂ N/A

Molecular Weight 750.93 g/mol N/A

Appearance White to off-white powder N/A

Solubility

Soluble in organic solvents

such as chloroform,

tetrahydrofuran, and toluene.

Insoluble in water.

N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Flash Point Not available N/A

Hazard Identification and Classification
Due to the lack of a formal SDS, a definitive hazard classification for Spiro-NPB is not

available. However, based on its structure as a complex aromatic amine, the following potential

hazards should be considered:

Acute Toxicity: The acute toxicity of Spiro-NPB is unknown. As a general precaution, it

should be treated as potentially harmful if ingested, inhaled, or in contact with skin.

Skin and Eye Irritation: May cause skin and eye irritation upon contact.
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Respiratory Irritation: Inhalation of dust particles may cause respiratory tract irritation.

Chronic Toxicity: The long-term health effects of exposure to Spiro-NPB have not been

studied. Aromatic amines as a class can have varied toxicological profiles, with some being

known carcinogens or having other target organ effects.

It is prudent to handle Spiro-NPB as a substance of unknown toxicity and to minimize all

routes of exposure.

Handling and Storage
Adherence to standard laboratory safety protocols is essential when handling Spiro-NPB.

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, especially when handling the powder or preparing solutions.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat.

Hygiene Measures: Avoid breathing dust. Avoid contact with skin and eyes. Wash hands

thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
In the event of exposure, follow these general first-aid guidelines and seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Accidental Release and Disposal Measures
Spill Cleanup: For small spills of the solid material, carefully sweep up and place in a sealed

container for disposal. Avoid generating dust. For solutions, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed container for disposal.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations. As

a substance with unknown environmental effects, it should not be released into the

environment.

Experimental Protocols
Specific experimental protocols for the safety assessment of Spiro-NPB are not available. The

following are general experimental procedures for the characterization of such materials in a

research setting.

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a Spiro-NPB sample.

Materials:

Spiro-NPB sample

HPLC-grade solvents (e.g., acetonitrile, tetrahydrofuran)

HPLC system with a suitable column (e.g., C18 reverse-phase) and UV detector.

Procedure:

1. Prepare a stock solution of the Spiro-NPB sample in a suitable solvent at a known

concentration (e.g., 1 mg/mL).
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2. Prepare a series of dilutions from the stock solution for calibration.

3. Set up the HPLC method, including the mobile phase composition (isocratic or gradient),

flow rate, column temperature, and UV detection wavelength (determined from the UV-Vis

spectrum of Spiro-NPB).

4. Inject the calibration standards and the sample solution into the HPLC system.

5. Analyze the resulting chromatograms to identify the main peak corresponding to Spiro-
NPB and any impurity peaks.

6. Calculate the purity of the sample based on the relative peak areas.

Protocol 2: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of the synthesized or purchased Spiro-NPB.

Materials:

Spiro-NPB sample

Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

NMR spectrometer.

Procedure:

1. Dissolve a small amount of the Spiro-NPB sample in the chosen deuterated solvent in an

NMR tube.

2. Acquire ¹H and ¹³C NMR spectra.

3. Process the spectra (Fourier transform, phase correction, baseline correction).

4. Analyze the chemical shifts, integration values, and coupling patterns in the ¹H NMR

spectrum and the chemical shifts in the ¹³C NMR spectrum.
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5. Compare the experimental spectra with the expected spectra based on the known

structure of Spiro-NPB to confirm its identity.

Visualizations
The following diagrams illustrate general laboratory workflows relevant to the handling of

chemical substances like Spiro-NPB.

Caption: A general workflow for the safe handling of chemicals in a laboratory setting.

Caption: A logical flow for responding to a chemical spill in a laboratory.

To cite this document: BenchChem. [An In-depth Technical Guide on the Material Safety of
Spiro-NPB]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394941#spiro-npb-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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